Cas no 3482-80-2 (2-(4-butoxyphenoxy)-n-[2-(diethylamino)ethyl]acetamide;hydrochloride)

• Product Name: 2-(4-butoxyphenoxy)-n-[2-(diethylamino)ethyl]acetamide;hydrochloride
• CAS No: 3482-80-2
• MF: C₁₈H₃₁ClN₂O₃
• MW: 358.903344392776
• CID: 1470837
• PubChem ID: 198866
• Update Time: 2025-04-20

2-(4-butoxyphenoxy)-n-[2-(diethylamino)ethyl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Diethylamino ethylamide de l'acide p-butoxyphenoxyacetique chlorhydrate [French]
• 2-(4-Butoxyphenoxy)-N-(2-(diethylamino)ethyl)acetamide monohydrochloride
• Acetamide, 2-(4-butoxyphenoxy)-N-(2-(diethylamino)ethyl)-, monohydrochloride
• AC1L567F
• LS-8371
• 2-(4-butoxyphenoxy)-N-(2-diethylaminoethyl)acetamide hydrochloride
• 2-(4-butoxyphenoxy)-N-[2-(diethylamino)ethyl]acetamide hydrochloride (1:1)
• Diethylamino ethylamide de l'acide p-butoxyphenoxyacetique chlorhydrate
• 2-(4-butoxyphenoxy)-N-[2-(diethylamino)ethyl]acetamide,hydrochloride
• 2-(4-butoxyphenoxy)-N-[2-(diethylamino)ethyl]acetamide
• Diethylamino ethylamide de l'acide p-butoxy
• hydrochloride
• DTXSID90188361
• 3482-80-2
• 2-(4-butoxyphenoxy)-n-[2-(diethylamino)ethyl]acetamide;hydrochloride

• Inchi： 1S/C18H30N2O3.ClH/c1-4-7-14-22-16-8-10-17(11-9-16)23-15-18(21)19-12-13-20(5-2)6-3;/h8-11H,4-7,12-15H2,1-3H3,(H,19,21);1H
• InChI Key： YGWBMBFIPPYQCY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OCC(NCCN(CC)CC)=O)CCCC

Computed Properties

• Exact Mass: 358.20253
• Monoisotopic Mass: 358.2023205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.8